Cas no 66719-12-8 (Benzene, ditridecyl(tridecylphenoxy)-)

• Product Name: Benzene, ditridecyl(tridecylphenoxy)-
• CAS No: 66719-12-8
• MF: C₅₁H₈₈O
• MW: 717.243836402893
• CID: 388342
• PubChem ID: 71369109
• Update Time: 2025-04-19

Benzene, ditridecyl(tridecylphenoxy)- Chemical and Physical Properties

Names and Identifiers

• Benzene, ditridecyl(tridecylphenoxy)-
• 1,2-di(tridecyl)-3-(2-tridecylphenoxy)benzene
• 1,2-DITRIDECYL-3-(2-TRIDECYLPHENOXY)BENZENE
• 66719-12-8
• DTXSID70792147

• Inchi： 1S/C51H88O/c1-4-7-10-13-16-19-22-25-28-31-34-40-47-43-39-46-51(49(47)44-36-33-30-27-24-21-18-15-12-9-6-3)52-50-45-38-37-42-48(50)41-35-32-29-26-23-20-17-14-11-8-5-2/h37-39,42-43,45-46H,4-36,40-41,44H2,1-3H3
• InChI Key： JGEPJXSMWNSGPW-UHFFFAOYSA-N
• SMILES： O(C1C=CC=CC=1CCCCCCCCCCCCC)C1=CC=CC(=C1CCCCCCCCCCCCC)CCCCCCCCCCCCC

Computed Properties

• Exact Mass: 716.68351743g/mol
• Monoisotopic Mass: 716.68351743g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 52
• Rotatable Bond Count: 38
• Complexity: 701
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 23.7
• Topological Polar Surface Area: 9.2Ų